molecular formula C14H13NO3 B8482074 benzyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate

benzyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate

Cat. No.: B8482074
M. Wt: 243.26 g/mol
InChI Key: WWFDLDIPIZMJOH-UHFFFAOYSA-N
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Description

Benzyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13NO3

Molecular Weight

243.26 g/mol

IUPAC Name

benzyl 5-formyl-1-methylpyrrole-2-carboxylate

InChI

InChI=1S/C14H13NO3/c1-15-12(9-16)7-8-13(15)14(17)18-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3

InChI Key

WWFDLDIPIZMJOH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=C1C(=O)OCC2=CC=CC=C2)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 5-formyl-1H-pyrrole-2-carboxylic acid benzyl ester (from the preparation of Intermediate 18) (400 mg, 1.75 mmol) in DMF (10 mL) is added cesium carbonate (853 mg, 2.62 mmol) and MeI (297 mg, 2.09 mmol). The mixture is stirred at room temperature for 2 hours then water is added and the mixture is extracted with ethyl acetate (3×). The combined organic layers are washed with water and brine then is dried over magnesium sulfate. The solvent is removed under reduced pressure to give benzyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate; HPLC Retention time 1.26 minutes (condition C): MS 244.3 (M+1).
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[Compound]
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Intermediate 18
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10 mL
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solvent
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cesium carbonate
Quantity
853 mg
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reactant
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297 mg
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reactant
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0 (± 1) mol
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Synthesis routes and methods II

Procedure details

To a stirred solution of 5-formyl-1H-pyrrole-2-carboxylic acid benzyl ester (from the preparation of Intermediate 18) (400 mg, 1.75 mmol) in DMF (10 mL) is added cesium carbonate (853 mg, 2.62 mmol) and MeI (297 mg, 2.09 mmol). The mixture is stirred at room temperature for 2 hours then water is added and the mixture is extracted with ethyl acetate (3×). The combined organic layers are washed with water and brine then is dried over magnesium sulfate. The solvent is removed under reduced pressure to give benzyl 5-formyl-1-methyl-1H-pyrrole-2-carboxylate; HPLC Retention time 1.26 minutes (condition C): MS 244.3 (M+1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
853 mg
Type
reactant
Reaction Step Two
Name
Quantity
297 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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